Cas no 1246819-68-0 (1-(4-O-Methoxymethyl-4-hydroxyphenyl)-4-(4-nitrophenyl)piperazine-d4)

• Product Name: 1-(4-O-Methoxymethyl-4-hydroxyphenyl)-4-(4-nitrophenyl)piperazine-d4
• CAS No: 1246819-68-0
• MF: C₁₈H₂₁N₃O₄
• MW: 347.401691198349
• CID: 1060837
• PubChem ID: 71750098
• Update Time: 2025-08-03

1-(4-O-Methoxymethyl-4-hydroxyphenyl)-4-(4-nitrophenyl)piperazine-d4 Chemical and Physical Properties

Names and Identifiers

• 1-(4-O-Methoxymethyl-4-hydroxyphenyl)-4-(4-nitrophenyl)piperazine-d4
• 1-[4-(methoxymethoxy)phenyl]-4-(2,3,5,6-tetradeuterio-4-nitrophenyl)piperazine
• 1-[4-(Methoxymethoxy)phenyl]-4-[4-nitro(~2~H_4_)phenyl]piperazine
• DTXSID00857990
• 1246819-68-0
• Itraconazole-desazaconazole-OMe-phenyl-nitro-d4
• CS-0202192
• HY-132669S

• Inchi： 1S/C18H21N3O4/c1-24-14-25-18-8-6-16(7-9-18)20-12-10-19(11-13-20)15-2-4-17(5-3-15)21(22)23/h2-9H,10-14H2,1H3/i2D,3D,4D,5D
• InChI Key： YAIAQYBECSXYAR-QFFDRWTDSA-N
• SMILES： O(COC)C1C=CC(=CC=1)N1CCN(C2C([2H])=C([2H])C(=C([2H])C=2[2H])[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 347.17800
• Monoisotopic Mass: 347.17831314g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 70.76000
• LogP: 3.55730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-O-Methoxymethyl-4-hydroxyphenyl)-4-(4-nitrophenyl)piperazine-d4

Comprehensive Overview of 1-(4-O-Methoxymethyl-4-hydroxyphenyl)-4-(4-nitrophenyl)piperazine-d4 (CAS No. 1246819-68-0)

The compound 1-(4-O-Methoxymethyl-4-hydroxyphenyl)-4-(4-nitrophenyl)piperazine-d4 (CAS No. 1246819-68-0) is a deuterated derivative of a piperazine-based molecule, which has garnered significant attention in pharmaceutical and biochemical research. This deuterated form is particularly valuable in drug metabolism studies, isotope labeling, and mass spectrometry applications. The incorporation of deuterium atoms enhances the compound's stability and reduces metabolic degradation, making it a crucial tool in precision medicine and pharmacokinetic research.

In recent years, the demand for deuterated compounds has surged due to their role in improving the efficacy and safety profiles of therapeutic agents. The 1-(4-O-Methoxymethyl-4-hydroxyphenyl)-4-(4-nitrophenyl)piperazine-d4 is no exception, as it serves as a reference standard in analytical chemistry and bioavailability studies. Researchers are increasingly leveraging this compound to explore drug-drug interactions and metabolic pathways, aligning with the growing focus on personalized healthcare and targeted therapies.

The structural features of 1-(4-O-Methoxymethyl-4-hydroxyphenyl)-4-(4-nitrophenyl)piperazine-d4 include a piperazine core, a methoxymethyl-protected hydroxyl group, and a nitrophenyl moiety. These functional groups contribute to its unique physicochemical properties, such as solubility and binding affinity, which are critical for in vitro and in vivo studies. The deuterium atoms at specific positions further enhance its utility in NMR spectroscopy and isotopic tracing, enabling researchers to track molecular interactions with unparalleled precision.

One of the most compelling applications of this compound lies in its potential to address challenges in drug development, such as optimizing half-life extension and minimizing off-target effects. As the pharmaceutical industry shifts toward sustainable drug design, deuterated analogs like 1-(4-O-Methoxymethyl-4-hydroxyphenyl)-4-(4-nitrophenyl)piperazine-d4 are becoming indispensable. Their ability to provide cleaner metabolic profiles and reduced toxicity aligns with the global push for greener chemistry and safer therapeutics.

From a synthetic chemistry perspective, the preparation of 1-(4-O-Methoxymethyl-4-hydroxyphenyl)-4-(4-nitrophenyl)piperazine-d4 involves meticulous deuterium incorporation techniques, often requiring advanced catalytic methods and purification protocols. These processes are essential to ensure high isotopic purity, which is critical for its applications in quantitative analysis and regulatory compliance. The compound's synthesis is a testament to the advancements in isotope chemistry and its pivotal role in modern drug discovery.

In conclusion, 1-(4-O-Methoxymethyl-4-hydroxyphenyl)-4-(4-nitrophenyl)piperazine-d4 (CAS No. 1246819-68-0) represents a cutting-edge tool in life sciences and pharmaceutical research. Its versatility in isotopic labeling, metabolic studies, and analytical applications underscores its importance in advancing precision medicine and sustainable drug development. As the scientific community continues to explore its potential, this compound is poised to play a transformative role in shaping the future of therapeutic innovation.